Cas no 50398-78-2 ((5-chloro-1,3-thiazol-2-yl)methanol)

• Product Name: (5-chloro-1,3-thiazol-2-yl)methanol
• CAS No: 50398-78-2
• MF: C₄H₄ClNOS
• MW: 149.598658561707
• MDL: MFCD12405637
• CID: 2094067
• PubChem ID: 64985312
• Update Time: 2025-04-21

(5-chloro-1,3-thiazol-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-Chlorothiazol-2-yl)methanol
• (5-chloro-1,3-thiazol-2-yl)methanol
• 5-chloro-2-Thiazolemethanol
• 5-Chlorothiazole-2-methanol
• MFCD12405637
• FTFSPIOBBWGKLE-UHFFFAOYSA-N
• SB10724
• P11456
• EN300-128711
• DA-37546
• SCHEMBL15296466
• AKOS014316404
• 50398-78-2
• PB36635
• AS-50915
• CS-0053156
• ACA39878

• MDL： MFCD12405637
• Inchi： 1S/C4H4ClNOS/c5-3-1-6-4(2-7)8-3/h1,7H,2H2
• InChI Key： FTFSPIOBBWGKLE-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(CO)S1

Computed Properties

• Exact Mass: 148.9702126g/mol
• Monoisotopic Mass: 148.9702126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 82.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 61.4Ų